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Compound of Interest

Compound Name:

p-

Dimethylaminodiazobenzenesulfo

nic acid

Cat. No.: B092230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-
Dimethylaminodiazobenzenesulfonic acid. Due to the limited availability of direct

quantitative data for the acid form, this guide also includes solubility information for its more

commonly studied sodium salt, Methyl orange. This document is intended to be a valuable

resource for laboratory researchers, chemists, and professionals in the field of drug

development who require detailed information on the solubility characteristics and handling of

this compound.

Core Compound Information
Compound Name: p-Dimethylaminodiazobenzenesulfonic acid

Synonyms: 4-[[4-(dimethylamino)phenyl]azo]benzenesulfonic acid, Methyl orange (acid form)

Molecular Formula: C₁₄H₁₅N₃O₃S

Molecular Weight: 305.35 g/mol

CAS Number: 502-02-3
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Solubility Data
Quantitative solubility data for p-Dimethylaminodiazobenzenesulfonic acid is not widely

available in published literature. However, data for its sodium salt, Methyl orange (CAS 547-58-

0), provides a close approximation and is summarized below. It is important to note that the

solubility of the free acid may differ, particularly in aqueous solutions with varying pH.

Solvent Solubility (g/L) Temperature (°C) Notes

Water 5 20

Solubility of Methyl

orange (sodium salt).

[1][2]

Ethanol 0.3 Not Specified
Solubility of Methyl

orange (sodium salt).

2-Methoxyethanol 20 Not Specified
Solubility of Methyl

orange (sodium salt).

Diethyl Ether Insoluble Not Specified

Qualitative data for

Methyl orange

(sodium salt).[1]

Pyrimidine Soluble Not Specified

Qualitative data for

Methyl orange

(sodium salt).

Qualitative Solubility of Methyl Orange (Sodium Salt):

Water: Soluble, especially in hot water.[3]

Ethanol: Soluble.[3]

Acetone: Soluble.

Chloroform: Soluble.

Ether: Insoluble.[3]
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Alcohol: Insoluble.[1][3]

Experimental Protocols
While a specific, standardized protocol for determining the solubility of p-
Dimethylaminodiazobenzenesulfonic acid is not readily available, a general method for

sparingly soluble solids can be adapted. The following protocol is a composite of established

laboratory techniques.

Protocol: Determination of Solubility via the Shake-Flask Method

Preparation of Saturated Solution:

Accurately weigh an excess amount of p-Dimethylaminodiazobenzenesulfonic acid.

Transfer the solid to a sealed, screw-cap vial containing a known volume of the desired

solvent.

Place the vial in a constant temperature bath equipped with a shaker or rotator.

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

Allow the vial to stand undisturbed in the constant temperature bath until the excess solid

has settled.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to match the bath temperature, ensuring no solid particles are transferred.

Filter the collected supernatant through a syringe filter (e.g., 0.22 µm PTFE) to remove

any remaining micro-particles.

Analysis:

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear

range of the analytical instrument.
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Determine the concentration of the dissolved solid using a validated analytical method,

such as UV-Vis spectrophotometry (utilizing the compound's known absorbance

maximum) or High-Performance Liquid Chromatography (HPLC).

Calculation:

Calculate the solubility using the determined concentration and the dilution factor. Express

the result in grams per liter (g/L) or moles per liter (mol/L).

Mandatory Visualizations
To aid in the understanding of the compound's synthesis and the experimental workflow for

solubility determination, the following diagrams have been generated using the DOT language.

Caption: Synthesis pathway for p-Dimethylaminodiazobenzenesulfonic acid.

Caption: Workflow for the shake-flask solubility determination method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. macsenlab.com [macsenlab.com]

2. Methyl orange - Wikipedia [en.wikipedia.org]

3. chembk.com [chembk.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of p-
Dimethylaminodiazobenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092230#solubility-of-p-
dimethylaminodiazobenzenesulfonic-acid-in-different-solvents]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b092230?utm_src=pdf-body
https://www.benchchem.com/product/b092230?utm_src=pdf-custom-synthesis
https://www.macsenlab.com/speciality-dyes-biological-stains/methyl-orange-547-58-0/
https://en.wikipedia.org/wiki/Methyl_orange
https://www.chembk.com/en/chem/4-[4-(Dimethylamino)phenylazo]benzenesulfonic%20acid,%20sodium%20salt
https://www.benchchem.com/product/b092230#solubility-of-p-dimethylaminodiazobenzenesulfonic-acid-in-different-solvents
https://www.benchchem.com/product/b092230#solubility-of-p-dimethylaminodiazobenzenesulfonic-acid-in-different-solvents
https://www.benchchem.com/product/b092230#solubility-of-p-dimethylaminodiazobenzenesulfonic-acid-in-different-solvents
https://www.benchchem.com/product/b092230#solubility-of-p-dimethylaminodiazobenzenesulfonic-acid-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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